Cas no 1206997-30-9 (2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one)
2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one
- 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-6,7-dihydro-3H-cyclopenta[d]pyrimidin-4(5H)-one
- 1206997-30-9
- AKOS024627853
- F2161-0076
- 2-(5-amino-3-cyclopropylpyrazol-1-yl)-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-one
-
- Inchi: 1S/C13H15N5O/c14-11-6-10(7-4-5-7)17-18(11)13-15-9-3-1-2-8(9)12(19)16-13/h6-7H,1-5,14H2,(H,15,16,19)
- InChI Key: XVFCSZZLLFXGCY-UHFFFAOYSA-N
- SMILES: O=C1C2=C(CCC2)N=C(N1)N1C(=CC(C2CC2)=N1)N
Computed Properties
- Exact Mass: 257.128
- Monoisotopic Mass: 257.128
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.3A^2
- XLogP3: 0.6
Experimental Properties
- Density: 1.75±0.1 g/cm3(Predicted)
- Boiling Point: 583.0±52.0 °C(Predicted)
- pka: -0.28±0.14(Predicted)
2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2161-0076-2μmol |
2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-4-one |
1206997-30-9 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2161-0076-5μmol |
2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-4-one |
1206997-30-9 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2161-0076-10μmol |
2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-4-one |
1206997-30-9 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2161-0076-20μmol |
2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-4-one |
1206997-30-9 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2161-0076-1mg |
2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-4-one |
1206997-30-9 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2161-0076-2mg |
2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-4-one |
1206997-30-9 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2161-0076-3mg |
2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-4-one |
1206997-30-9 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2161-0076-4mg |
2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-4-one |
1206997-30-9 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2161-0076-5mg |
2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-4-one |
1206997-30-9 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2161-0076-10mg |
2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-4-one |
1206997-30-9 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one
Comprehensive Analysis of 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one (CAS No. 1206997-30-9)
The compound 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one (CAS No. 1206997-30-9) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate pyrazole and cyclopentadpyrimidinone core, which are critical for its potential biological activities. Researchers are particularly interested in its amino and cyclopropyl functional groups, which may contribute to its binding affinity and selectivity in target interactions.
In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. This compound's pyrimidinone scaffold is analogous to several FDA-approved drugs, making it a promising candidate for further exploration. Its CAS No. 1206997-30-9 is frequently searched in academic databases, underscoring its relevance in drug discovery and medicinal chemistry. Scientists are investigating its potential applications in inflammatory diseases and cancer therapeutics, aligning with current trends in personalized healthcare.
The synthesis of 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one involves multi-step organic reactions, often requiring catalysts and protecting groups to achieve high yields. Its cyclopropyl moiety is particularly challenging to introduce, necessitating specialized techniques like ring-closing metathesis or cross-coupling reactions. These synthetic hurdles highlight the compound's complexity and the need for innovative methodologies in organic synthesis.
From a pharmacokinetic perspective, this compound exhibits moderate solubility and stability under physiological conditions, as suggested by preliminary in vitro studies. Its pyrazole ring may enhance membrane permeability, a desirable trait for oral bioavailability. However, further ADME (Absorption, Distribution, Metabolism, Excretion) profiling is required to validate its drug-like properties. These characteristics are often queried in pharmaceutical forums and research publications, reflecting the compound's growing prominence.
Environmental and green chemistry considerations are also pivotal in its development. Researchers are exploring solvent-free or aqueous-phase synthesis routes to minimize waste, addressing the global push for sustainable chemistry. The compound's biodegradability and eco-toxicity profiles remain under investigation, topics frequently discussed in environmental science circles.
In summary, 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one (CAS No. 1206997-30-9) represents a fascinating intersection of structural complexity, therapeutic potential, and synthetic innovation. Its study aligns with contemporary interests in targeted therapy, green synthesis, and molecular design, making it a compelling subject for future research.
1206997-30-9 (2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)